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Compound of Interest

Compound Name: Barium carbonate-13C

Cat. No.: B135627 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for Barium

Carbonate-¹³C (CAS No: 51956-33-3), a stable isotope-labeled compound used in synthesis

and analysis.[1] The information is compiled from various Material Safety Data Sheets (MSDS)

and Safety Data Sheets (SDS) to ensure a comprehensive guide for safe handling, storage,

and emergency procedures. The primary hazard associated with this compound is acute oral

toxicity.[2][3][4][5]

Substance Identification and Properties
Barium Carbonate-¹³C is an inorganic salt where the naturally occurring carbon has been

enriched with the carbon-13 isotope. Its chemical and physical properties are largely identical

to its unlabeled counterpart.

Table 1: Substance Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b135627?utm_src=pdf-interest
https://isotope.com/barium-carbonate-13c-clm-466-5
https://redox.com/wp-content/sds/5316.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/237108
https://www.flinnsci.com/sds_93-barium-carbonate/sds_93/
https://tracesciences.com/wp-content/uploads/2025/04/Barium-carbonate-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name Barium Carbonate-¹³C

Labeled CAS Number 51956-33-3[1][6]

Unlabeled CAS Number 513-77-9[1][2]

EC Number 208-167-3[1]

Molecular Formula Ba¹³CO₃[1]

| Molecular Weight | 198.33 g/mol [1] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White powder or solid[4][7]

Odor Odorless[4][7]

Melting Point 1740 °C (decomposes)[4]

Water Solubility 0.02 g/L (practically insoluble)[7][8]

Solubility Soluble in acids (except sulfuric acid)[4]

Specific Gravity 4.43[4]

pH ~9 (1% suspension in water)[7]

| Stability | Stable under normal conditions[9][10][11] |

Hazard Identification and Classification
The primary health hazard of Barium Carbonate-¹³C is its toxicity upon ingestion. The toxicity is

associated with the barium ion (Ba²⁺), which can cause adverse effects on the nervous,

cardiovascular, and gastrointestinal systems.[8]

Table 3: GHS Classification
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Classification Category Hazard Statement

| Acute Toxicity (Oral) | Category 4 | H302: Harmful if swallowed[2][3] |

Signal Word:Warning[1][2][3]

Hazard Pictogram:

alt text

The following diagram illustrates the logical workflow from hazard identification to response

based on the GHS classification.

Hazard Identification

Prevention

Response (If Swallowed)

H302: Harmful if Swallowed

P264: Wash hands thoroughly
after handling

P270: Do not eat, drink, or smoke
when using this product

P301 + P312: Call a POISON CENTER
or doctor if you feel unwell

 If Ingested

P330: Rinse mouth

Click to download full resolution via product page

GHS Hazard and Response Workflow

Toxicological Information
The toxicity of barium carbonate is primarily due to the bioavailability of the barium ion following

ingestion.[8] Acute intoxication can lead to symptoms such as vomiting, diarrhea, convulsive

tremors, and muscular paralysis.[8]
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Table 4: Acute Toxicity Data

Route Species Endpoint Value Reference

Oral Rat LD50 418 mg/kg [4]

Oral Rat LD50 1690 mg/kg [12][13]

| Oral | Rat | LD50 | 630 mg/kg |[7] |

Note: Discrepancies in LD50 values are common across different safety data sheets and may

reflect different experimental conditions or strains.

Table 5: Ecotoxicity Data (Read-across from Barium Chloride)

Organism Endpoint Value Exposure Time

Fish (Danio rerio) LC50 >140.1 mg BaCO₃/L 96 h[2]

Crustacea (Daphnia

magna)
EC50 20.8 mg BaCO₃/L 48 h[2]

| Algae (P. subcapitata) | ErC50 | >49.3 mg BaCO₃/L | 72 h[2] |

Experimental Protocols
The toxicological data cited in safety data sheets are typically derived from standardized

studies. While the full, detailed experimental protocols are not provided in the source SDSs, the

methodologies follow established international guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50 Study - e.g., OECD Guideline 401/420/423): This type of study is

designed to determine the median lethal dose (LD50) of a substance when administered

orally. A typical protocol involves:

Animal Selection: A specific strain of laboratory animal (e.g., Wistar rats) is chosen.
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Dosing: The substance is administered to several groups of animals at various dose

levels, typically via gavage.

Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity

and mortality.

Data Analysis: The LD50 value, the dose at which 50% of the test animals are expected to

die, is calculated using statistical methods.

Eye Irritation/Corrosion (e.g., OECD Guideline 405): Data for barium carbonate often uses a

"read-across" from a similar soluble salt like barium chloride.[2] This test assesses the

potential of a substance to cause eye damage. A small amount of the substance is applied to

one eye of a test animal (historically rabbits), and the effects are observed and scored over

time.[2]

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure. The following flowchart

outlines the recommended procedures.

Ingestion Inhalation Skin Contact Eye Contact

Exposure Occurs

Rinse mouth with water.
Do NOT induce vomiting.

Swallowed

Move person to fresh air.

Inhaled

Remove contaminated clothing.

Skin Contact

Rinse cautiously with water
for several minutes.

Eye Contact

Drink water (two glasses at most).

Call a POISON CENTER or
doctor IMMEDIATELY.

If breathing is difficult,
give oxygen.

Seek medical attention if
symptoms persist.

Wash skin with soap and
plenty of water.

Seek medical advice if
irritation persists.

Remove contact lenses,
if present and easy to do.

Consult a specialist if
eye irritation persists.
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First-Aid Procedures Flowchart

Handling, Storage, and Personal Protection
Safe laboratory practice requires proper engineering controls, personal protective equipment,

and storage procedures.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and inhalation.[2][9] Avoid contact with skin, eyes, and clothing.[11] Do not eat,

drink, or smoke in the work area.[2][3] Wash hands thoroughly after handling.[2][3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11][14]

Keep away from incompatible materials such as strong acids.[10]

Exposure Limits: The OSHA PEL and ACGIH TLV for soluble barium compounds is 0.5

mg/m³.[4][7]

The following diagram outlines the necessary Personal Protective Equipment (PPE).

Required PPE for Handling Barium Carbonate-¹³C Engineering Controls Eye/Face Protection Hand Protection Body Protection Respiratory Protection

Use in a well-ventilated area or chemical fume hood. Wear safety glasses with side-shields or chemical goggles. Wear impervious chemical-resistant gloves (e.g., nitrile rubber). Wear a lab coat or protective overalls. Use NIOSH-approved respirator if dust is generated and ventilation is inadequate.

Primary Control Essential Essential Recommended Situational

Click to download full resolution via product page

Personal Protective Equipment Selection Guide

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Barium carbonate is not combustible.[8][10] Use extinguishing media

appropriate for the surrounding fire.[8][11] When heated to decomposition, it may emit toxic
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fumes, including barium oxide.[5][8][10] Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[8][11]

Accidental Release: For spills, avoid generating dust.[2][9] Evacuate unnecessary personnel.

[9] Wear appropriate PPE as described in Section 6. Sweep or vacuum up the material and

place it into a suitable, labeled container for disposal.[8][11] Prevent entry into waterways

and sewers.[2][8]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

[8][11] Waste should be treated as hazardous due to barium content. Do not release into the

environment.[8][11] Contaminated packaging should be disposed of in the same manner as the

product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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